Cas no 957051-11-5 (2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid)

• Product Name: 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid
• CAS No: 957051-11-5
• MW: 272.319g/mol
• CID: 2150984
• Update Time: 2025-05-23

2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]methylamino]-4-methyl-

Computed Properties

• Exact Mass: 272.083
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2

Additional information on 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid

Comprehensive Overview of 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid (CAS No. 957051-11-5)

2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid (CAS No. 957051-11-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the thiazole family, a heterocyclic structure known for its diverse biological activities and applications in drug development. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a versatile intermediate for constructing complex molecules, particularly in peptide coupling and prodrug design.

In recent years, the demand for high-purity intermediates like 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Researchers are increasingly exploring its potential in kinase inhibitor development, a hot topic in oncology and autoimmune disease research. The compound's unique structure allows for selective modifications, aligning with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

The synthesis of CAS No. 957051-11-5 typically involves multi-step organic reactions, including Boc protection of amines and thiazole ring formation. Its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique gaining traction in bioconjugation and antibody-drug conjugate (ADC) development. Analytical methods such as HPLC and LC-MS are critical for quality control, addressing the pharmaceutical industry's emphasis on impurity profiling.

From an industrial perspective, 957051-11-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to reduce hazardous byproducts, responding to environmental regulations and the ESG (Environmental, Social, and Governance) focus in chemical production. The compound's role in biodegradable polymer research further connects it to circular economy initiatives.

Frequently asked questions about 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid include its solubility profile (notably in polar aprotic solvents like DMF or DMSO), storage recommendations (typically at 2-8°C under inert atmosphere), and compatibility with common coupling reagents such as HATU or EDCI. These practical considerations are vital for laboratory applications and scale-up processes.

Emerging applications of this compound extend to proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. Its carboxylic acid moiety serves as a linker for E3 ligase ligands, while the Boc-protected amine enables sequential derivatization—key features for designing bifunctional molecules. This aligns with the pharmaceutical industry's shift toward degradation-based therapeutics.

In analytical characterization, 957051-11-5 exhibits distinct NMR spectra (notably 1H-NMR signals at δ 1.4-1.6 ppm for Boc methyl groups) and FT-IR absorption bands (e.g., 1720 cm^-1 for C=O stretch). These spectral fingerprints are crucial for identity confirmation, especially in quality-by-design (QbD) frameworks mandated by regulatory agencies.

The global market for thiazole derivatives like CAS 957051-11-5 is projected to grow significantly, driven by increased R&D investment in personalized medicine and orphan drugs. Patent landscapes reveal its incorporation in innovative drug candidates, particularly for modulating protein-protein interactions—a frontier in tackling previously "undruggable" targets.

From a regulatory standpoint, 2-(tert-butoxycarbonyl(methyl)amino)-4-methylthiazole-5-carboxylic acid is generally classified as non-hazardous under standard handling conditions. However, proper laboratory safety protocols should always be followed, including the use of PPE and fume hoods, reflecting the broader emphasis on occupational health in chemical industries.

Future research directions may explore its utility in cryo-EM studies of ligand-receptor complexes or as a scaffold for metal-organic frameworks (MOFs) in catalytic applications. The compound's balanced lipophilicity (calculated LogP ~1.8) also makes it relevant for blood-brain barrier penetration studies in CNS drug development.